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Compound of Interest

Compound Name:
N-(cyclopropylmethyl)-3-fluoro-4-

methylaniline

Cat. No.: B13272644

Get Quote

This document provides a comprehensive technical overview of N-(cyclopropylmethyl)-3-
fluoro-4-methylaniline, a substituted aniline derivative of interest in synthetic chemistry and

drug discovery. This guide is intended for researchers, chemists, and drug development

professionals, offering in-depth information on its physicochemical properties, methods for

molecular weight determination, and its significance in molecular characterization.

Introduction and Compound Significance
N-(cyclopropylmethyl)-3-fluoro-4-methylaniline is a secondary amine featuring a core 3-

fluoro-4-methylaniline structure N-substituted with a cyclopropylmethyl group. The presence of

a fluorine atom and a cyclopropyl ring introduces unique conformational and electronic

properties, making it a valuable building block in medicinal chemistry. Fluorine substitution is a

common strategy to modulate metabolic stability and binding affinity, while the cyclopropyl

group can provide conformational rigidity and improved potency. Accurate determination of its

molecular weight is the first and most critical step in its characterization, confirming identity and

purity before its use in further applications.
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The fundamental properties of a compound are critical for its application in experimental

settings. The key identifiers and calculated properties for N-(cyclopropylmethyl)-3-fluoro-4-
methylaniline are summarized below.

Property Value Source

Molecular Formula C₁₁H₁₄FN -

Molecular Weight (Average) 179.23 g/mol [1]

Monoisotopic Mass 179.11138 Da -

CAS Number 1354823-34-1 -

These properties are foundational for a range of applications, from reaction stoichiometry

calculations to the interpretation of analytical data. The distinction between average molecular

weight (calculated using the natural isotopic abundance of elements) and monoisotopic mass

(calculated using the mass of the most abundant isotope of each element) is particularly crucial

in high-resolution mass spectrometry.[2]

Molecular Structure
The two-dimensional structure of the molecule is critical for understanding its chemical

reactivity and potential biological interactions.

Caption: 2D structure of N-(cyclopropylmethyl)-3-fluoro-4-methylaniline.

Authoritative Determination of Molecular Weight via
Mass Spectrometry
While the molecular weight can be calculated from the molecular formula, experimental

verification is a cornerstone of chemical analysis. Mass spectrometry (MS) is the definitive

technique for this purpose, providing a direct measurement of the mass-to-charge ratio (m/z) of

ionized molecules.[2] High-Resolution Mass Spectrometry (HRMS) can provide mass accuracy

within 5 ppm, which is often sufficient to confirm the molecular formula of a compound.[3]

The Causality of Ionization Technique Selection
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The choice of ionization method is critical and depends on the analyte's properties. For a small,

relatively non-polar molecule like N-(cyclopropylmethyl)-3-fluoro-4-methylaniline, two

common "soft" ionization techniques are highly applicable:

Electrospray Ionization (ESI): Ideal for molecules that can be readily ionized in solution. ESI

is a gentle technique that typically produces a protonated molecular ion [M+H]⁺. This is

advantageous as it minimizes fragmentation, making the molecular ion peak easy to identify.

[2][4]

Electron Impact (EI): While often causing more fragmentation than ESI, EI is a robust

technique that provides a characteristic fragmentation pattern, which can serve as a

"fingerprint" for the molecule, confirming its structure in addition to its molecular weight. The

peak with the highest mass in an EI spectrum (excluding isotopic peaks) is typically the

molecular ion [M]⁺•.[5]

For this compound, ESI would be the preferred method for unambiguous molecular weight

confirmation due to the expected simplicity of the resulting spectrum.

Experimental Protocol: Molecular Weight
Verification by ESI-MS
This protocol outlines a self-validating workflow for the precise determination of the molecular

weight of N-(cyclopropylmethyl)-3-fluoro-4-methylaniline using Electrospray Ionization

Mass Spectrometry (ESI-MS).

Step-by-Step Methodology
Sample Preparation:

Accurately weigh approximately 1 mg of the compound.

Dissolve the sample in 1 mL of a high-purity solvent (e.g., HPLC-grade acetonitrile or

methanol) to create a 1 mg/mL stock solution.

Prepare a dilute working solution (e.g., 1-10 µg/mL) by diluting the stock solution with a

solvent mixture appropriate for ESI, typically 50:50 acetonitrile:water with 0.1% formic

acid. The acid facilitates protonation, enhancing the formation of the [M+H]⁺ ion.
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Instrument Calibration:

Calibrate the mass spectrometer across the desired mass range using a well-

characterized calibration standard (e.g., sodium trifluoroacetate or a commercial ESI

tuning mix).

Proper calibration is vital for achieving high mass accuracy.[6] The calibration should

encompass the expected m/z of the analyte.[6]

Sample Infusion and Data Acquisition:

Introduce the sample into the ESI source via direct infusion using a syringe pump at a low

flow rate (e.g., 5-10 µL/min).

Acquire data in positive ion mode, scanning a mass range that includes the expected

molecular ion (e.g., m/z 100-300).

Optimize source parameters (e.g., capillary voltage, cone voltage, desolvation gas

temperature, and flow) to maximize the signal of the target ion and minimize in-source

fragmentation.

Data Analysis and Interpretation:

The primary peak in the resulting mass spectrum should correspond to the protonated

molecule, [M+H]⁺.

Calculate the expected m/z for the [C₁₁H₁₄FN + H]⁺ ion: 179.11138 Da + 1.00783 Da

(mass of H⁺) = 180.11921 Da.

The observed m/z should be within a narrow tolerance (e.g., ±5 ppm) of the calculated

exact mass for confirmation.

The presence of the nitrogen atom dictates that the molecular ion will have an odd

nominal mass, a principle known as the Nitrogen Rule.[5]

Workflow Validation Diagram
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The following diagram illustrates the logical flow of the experimental protocol, ensuring a

validated and reproducible result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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